Cas no 590-19-2 (1,2-butadiene)

• Product Name: 1,2-butadiene
• CAS No: 590-19-2
• MF: C₄H₆
• MW: 54.0904412269592
• MDL: MFCD00039911
• CID: 82607
• PubChem ID: 11535
• Update Time: 2025-09-26

1,2-butadiene Chemical and Physical Properties

Names and Identifiers

• 1,2-butadiene
• Butadiene
• methylallene
• buta-1,2-diene
• 1,2-butadien
• 1-Methylallene
• 2,3-butadiene
• 2,3-dimethylbutene
• Allene,methyl
• Buta-1,2-dien
• methyl-allen
• 1,2-BUTADIENE [HSDB]
• CH2=C=CH-CH3
• Q161451
• B0856
• EINECS 209-674-2
• Methylajoene
• 590-19-2
• DTXSID5027225
• Allene, methyl-
• MFCD00039911
• NS00002160
• 2AZI943A8R
• HSDB 5705
• CH2=C=CHCH3
• 1,2-Butadiene, >=97.0%
• UNII-2AZI943A8R
• EC 209-674-2
• InChI=1/C4H6/c1-3-4-2/h4H,1H2,2H
• 1,2-Butadiene, >=99.0% (GC)
• CHEBI:39480
• DTXCID707225
• Allene, methyl
• 1Methylallene

• MDL： MFCD00039911
• Inchi： 1S/C4H6/c1-3-4-2/h4H,1H2,2H3
• InChI Key： QNRMTGGDHLBXQZ-UHFFFAOYSA-N
• SMILES： CC=C=C

Computed Properties

• Exact Mass: 54.04700
• Monoisotopic Mass: 54.04695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 38
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gases or liquids are easy to polymerize when exposed to heat
• Density: 0.6460
• Melting Point: -136.2°C
• Boiling Point: 10.8 °C(lit.)
• Flash Point: °C
• Refractive Index: 1.4205
• PSA: 0.00000
• LogP: 1.34740
• Solubility: Soluble in ethanol, ether and benzene, insoluble in water.

1,2-butadiene Security Information

• Hazardous Material transportation number：UN 2037 2.1
• WGK Germany：1
• Hazard Category Code： 12
• Safety Instruction： S16-S23-S24/25
• FLUKA BRAND F CODES：4.5-31
• Hazardous Material Identification：
• HazardClass：2.1
• Safety Term：2.1
• Risk Phrases：R12
• Hazard Level：2.1
• Storage Condition：cold storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Allenes Acyclic allenes Acyclic allenes
• Solvents and Organic Chemicals Organic Compounds Allenes Acyclic allenes